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Compound of Interest

Compound Name: (S)-(+)-Canadaline-d3

Cat. No.: B15554323 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for (S)-(+)-Canadaline-d3 or its non-deuterated

parent compound, (S)-(+)-Canadaline, is not publicly available. The following information is

based on a safety data sheet for a structurally related compound, L-Canaline, and general

knowledge regarding the safety of deuterated compounds. This guide should be used for

informational purposes only and does not replace a formal risk assessment. Always consult

with a qualified safety professional before handling any chemical.

This technical guide provides a comprehensive overview of the available safety information for

(S)-(+)-Canadaline-d3, intended for researchers, scientists, and drug development

professionals. Due to the limited specific data, this guide incorporates information from a

related compound and general principles of deuterated substance safety.

General Information on Deuterated Compounds
Deuterated compounds are molecules where one or more hydrogen atoms have been replaced

by their stable isotope, deuterium. From a toxicological perspective, deuterated compounds are

generally considered to have a safety profile very similar to their non-deuterated counterparts.

The primary difference lies in the kinetic isotope effect, where the stronger carbon-deuterium

bond can lead to a slower rate of metabolism.[1][2][3][4] This can sometimes result in reduced

toxicity if the toxicity is mediated by a metabolite.[2][5] However, for the purposes of a safety

data sheet, the hazards of the deuterated and non-deuterated forms are typically considered

equivalent.
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Hazard Identification and Classification
The hazard classification for (S)-(+)-Canadaline-d3 is extrapolated from data for L-Canaline.

Users should handle this compound with the caution required for a substance with the following

potential hazards.

GHS Hazard Statements (presumed):

Harmful if swallowed, in contact with skin, or if inhaled.

Causes serious eye damage.

Causes skin irritation.

May cause respiratory irritation.

Precautionary Statements (presumed):

Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

Use only outdoors or in a well-ventilated area.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a POISON CENTER or

doctor/physician.

IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse

mouth.

IF ON SKIN: Wash with plenty of soap and water.

IF INHALED: Remove person to fresh air and keep comfortable for breathing.

Quantitative Safety Data
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No specific quantitative toxicological data for (S)-(+)-Canadaline-d3 is available. The following

table is for L-Canaline and should be considered indicative only.

Data Point Value Species Route Source

LD50 Not Available - Oral -

LC50 Not Available - Inhalation -

Permissible

Exposure Limit

(PEL)

Not Established - - -

Threshold Limit

Value (TLV)
Not Established - - -

Physical and Chemical Properties
Property Value

Molecular Formula C₂₁H₂₂D₃NO₄

Molecular Weight 374.48 g/mol

Appearance Solid (presumed)

Odor Not Available

Melting Point Not Available

Boiling Point Not Available

Solubility Not Available

Experimental Protocols
Detailed experimental protocols for the safety and toxicology of (S)-(+)-Canadaline-d3 are not

publicly available. Standard toxicological assessments would typically follow OECD guidelines

for acute and chronic toxicity, mutagenicity, and carcinogenicity.
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Logical Workflow for Handling Chemical Powders
The following diagram outlines a general workflow for the safe handling of chemical powders

like (S)-(+)-Canadaline-d3 in a laboratory setting.
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Decontamination of Surfaces & Glassware

Waste Disposal
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Caption: General workflow for safe handling of chemical powders.

Conceptual Diagram of the Kinetic Isotope Effect
This diagram illustrates the principle of the kinetic isotope effect, which is relevant to the safety

and metabolism of deuterated compounds.
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Caption: The kinetic isotope effect on drug metabolism.

First-Aid Measures
The following first-aid measures are recommended based on the presumed hazards.
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[6]

Skin Contact

Immediately wash the skin with soap and plenty

of water. Remove contaminated clothing. Seek

medical attention if irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[6]

Handling and Storage
Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid

generating dust. Wear appropriate personal protective equipment (PPE), including gloves,

lab coat, and safety glasses with side shields.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

Exposure Controls and Personal Protection
Engineering Controls: A chemical fume hood is recommended for handling this material to

minimize exposure.

Personal Protective Equipment:

Eye/Face Protection: Use chemical safety goggles and/or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.
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Respiratory Protection: If engineering controls are not sufficient, a NIOSH-approved

respirator for organic vapors and particulates may be necessary.

Stability and Reactivity
Reactivity: No specific data is available.

Chemical Stability: Assumed to be stable under recommended storage conditions.

Conditions to Avoid: Avoid generation of dust and exposure to incompatible materials.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon oxides and nitrogen oxides may be formed

upon combustion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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